Cas no 1469898-26-7 (4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl)

• Product Name: 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl
• CAS No: 1469898-26-7
• MF: C₁₂H₅BrF₄
• MW: 305.065716505051
• MDL: MFCD34475627
• CID: 5613988
• PubChem ID: 155920160
• Update Time: 2025-10-30

4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• EN300-33049630
• MFCD34475627
• 4?-Bromo-2,3?,4,6-tetrafluoro-1,1?-biphenyl
• 1469898-26-7
• 4'-bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl
• 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl

• MDL： MFCD34475627
• Inchi： 1S/C12H5BrF4/c13-8-2-1-6(3-9(8)15)12-10(16)4-7(14)5-11(12)17/h1-5H
• InChI Key： WSSOFUUHIDHTSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 303.95108g/mol
• Monoisotopic Mass: 303.95108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3(Predicted)
• Boiling Point: 275.8±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl

Introduction to 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl (CAS No. 1469898-26-7)

4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1469898-26-7, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of bromine and fluorine substituents on a biphenyl core, which imparts unique electronic and steric properties. The structural configuration of this compound makes it a valuable scaffold for the development of novel materials and bioactive molecules.

The biphenyl core is a well-known pharmacophore in medicinal chemistry, often employed in the design of drugs due to its ability to enhance binding affinity and metabolic stability. The introduction of fluorine atoms at the 2, 3', 4, and 6 positions further modulates the electronic properties of the molecule, making it particularly useful in applications requiring precise control over intermolecular interactions. Additionally, the presence of a bromine atom at the 4' position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The fluorine atoms in 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl contribute to its lipophilicity and metabolic resistance, which are critical factors in drug design. Furthermore, the bromine substituent allows for facile modification of the molecular structure, enabling chemists to explore a wide range of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have utilized 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl as a precursor in the development of kinase inhibitors and other targeted therapeutics. The combination of bromine and fluorine substituents provides a versatile platform for constructing molecules with high selectivity and potency.

Recent studies have highlighted the importance of fluorinated biphenyls in medicinal chemistry. A notable example is their application in the design of small-molecule inhibitors for protein targets involved in cancer metabolism. The electron-withdrawing nature of fluorine atoms can modulate the reactivity and binding affinity of these compounds, leading to improved therapeutic outcomes. In particular, 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl has been investigated as a key building block in the synthesis of such inhibitors.

The synthesis of 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. The introduction of fluorine atoms is commonly achieved through halogen exchange reactions or direct fluorination protocols. Subsequent bromination at the desired position is then performed using appropriate brominating agents. This synthetic route highlights the compound's accessibility and utility as a starting material for further chemical exploration.

The unique electronic properties of 4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl also make it attractive for applications beyond pharmaceuticals. In materials science, for example, fluorinated biphenyls are used in the development of organic semiconductors and liquid crystal displays (LCDs). The presence of electron-withdrawing fluorine atoms can enhance charge transport properties, making these compounds suitable for optoelectronic applications.

In conclusion,4'-Bromo-2,3',4,6-tetrafluoro-1,1'-biphenyl (CAS No. 1469898-26-7) represents a fascinating molecule with broad utility in chemical biology and pharmaceutical research. Its structural features—specifically the bromine substituent at the 4' position and the tetrafluoro group on the biphenyl core—make it an invaluable scaffold for designing novel bioactive molecules. As research continues to uncover new applications for fluorinated aromatic compounds,4'-Bromo-2,3',4,6-tetrafluoro-1，1 '-biphenyl is poised to play a significant role in advancing both therapeutic and material sciences.